Cas no 80494-06-0 (2H-1-Benzopyran-2-one,8-[[bis(2-hydroxyethyl)amino]methyl]-7-hydroxy-4-phenyl-)

• Product name: 2H-1-Benzopyran-2-one,8-[[bis(2-hydroxyethyl)amino]methyl]-7-hydroxy-4-phenyl-
• CAS No: 80494-06-0
• MF: C₂₀H₂₁NO₅
• MW: 355.38444
• CID: 734215
• PubChem ID: 5384954

2H-1-Benzopyran-2-one,8-[[bis(2-hydroxyethyl)amino]methyl]-7-hydroxy-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,8-[[bis(2-hydroxyethyl)amino]methyl]-7-hydroxy-4-phenyl-
• 8-[[bis(2-hydroxyethyl)amino]methyl]-7-hydroxy-4-phenylchromen-2-one
• NSC371155
• DTXSID10419609
• 80494-06-0
• NSC-371155

• Inchi： InChI=1S/C20H21NO5/c22-10-8-21(9-11-23)13-17-18(24)7-6-15-16(12-19(25)26-20(15)17)14-4-2-1-3-5-14/h1-7,12,22-24H,8-11,13H2
• InChI Key： CVTFGNYCOFIWOG-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC(=O)OC3=C2C=CC(=C3CN(CCO)CCO)O

Computed Properties

• Exact Mass: 355.14197277g/mol
• Monoisotopic Mass: 355.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.2Ų
• XLogP3: 1.2